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Compound of Interest

Compound Name: 1,2-Dibromoethane-d4

Cat. No.: B144223 Get Quote

An In-Depth Technical Guide to 1,2-Dibromoethane-d4

This technical guide provides comprehensive information on the molecular properties,

synthesis, and applications of 1,2-Dibromoethane-d4 (also known as ethylene-d4 dibromide).

The document is intended for researchers, scientists, and professionals in the fields of drug

development, environmental analysis, and synthetic chemistry who utilize deuterated

compounds.

Molecular Profile and Physicochemical Properties
1,2-Dibromoethane-d4 is the deuterated isotopologue of 1,2-Dibromoethane, where the four

hydrogen atoms have been replaced with deuterium. This isotopic substitution is crucial for a

variety of scientific applications, including its use as an internal standard in mass spectrometry

and as a solvent in Nuclear Magnetic Resonance (NMR) spectroscopy.

Data Summary
The following table summarizes and compares the key quantitative data for 1,2-
Dibromoethane-d4 and its non-deuterated counterpart, 1,2-Dibromoethane.
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Property 1,2-Dibromoethane-d4 1,2-Dibromoethane

Chemical Formula C₂D₄Br₂ or Br(CD₂)₂Br C₂H₄Br₂ or Br(CH₂)₂Br[1]

Molecular Weight 191.87 g/mol [2] 187.86 g/mol [1][3][4]

CAS Number 22581-63-1[2] 106-93-4[3][4]

Appearance Colorless liquid Colorless liquid[1]

Boiling Point 131-132 °C (lit.) 131-132 °C (lit.)[3][5]

Melting Point Not specified 8-11 °C (lit.)[3]

Density ~2.226 g/mL at 25 °C 2.18 g/mL at 25 °C (lit.)[3][5]

Refractive Index n20/D 1.536 (lit.) n20/D 1.539 (lit.)[3][5]

Synthesis of 1,2-Dibromoethane-d4
The synthesis of 1,2-Dibromoethane-d4 is typically achieved through the addition reaction of

deuterium bromide (DBr) to acetylene-d₂ (C₂D₂). This reaction can be performed using either

photochemical or thermal methods to yield the final product with high isotopic purity.[6][7]

Experimental Protocol: Photochemical Synthesis
This protocol is based on the method described by Leitch and Morse, which allows for a

quantitative yield.

Materials:

Acetylene-d₂ (C₂D₂) gas

Deuterium bromide (DBr) gas

Ultraviolet (UV) light source

A reaction vessel made of UV-transparent material (e.g., quartz)

Gas handling manifold
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Cryogenic trap (liquid nitrogen)

Procedure:

System Preparation: The gas handling manifold and reaction vessel are evacuated to

remove air and moisture.

Reactant Introduction: Equimolar amounts of acetylene-d₂ and deuterium bromide gas are

introduced into the reaction vessel.

Initiation of Reaction: The reaction vessel is irradiated with a UV light source. The reaction is

reported to proceed rapidly.[6]

Monitoring: The progress of the reaction can be monitored by observing the pressure drop

within the closed system.

Product Collection: Upon completion, the resulting 1,2-Dibromoethane-d4, which is a liquid

at room temperature, is condensed and collected using a cryogenic trap.

Purification: If necessary, the product can be purified further by distillation.

Applications in Research and Development
1,2-Dibromoethane-d4 serves as a valuable tool in various scientific domains:

NMR Spectroscopy: It is used as a deuterated NMR solvent.[2]

Environmental Analysis: It can be employed as an internal standard for the quantification of

1,2-Dibromoethane and other volatile organic compounds in environmental samples.

Pharmaceutical Research: In drug metabolism and pharmacokinetic (DMPK) studies,

deuterated compounds are used to trace the metabolic fate of a drug candidate.

Synthetic Chemistry: It serves as a deuterated building block for the synthesis of more

complex isotopically labeled molecules.[2]

Visualization of Synthesis Workflow
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The following diagram illustrates the synthetic pathway for producing 1,2-Dibromoethane-d4
from deuterated starting materials.

Synthesis Workflow of 1,2-Dibromoethane-d4

Starting Materials

Reaction Process Final ProductAcetylene-d₂ (C₂D₂)

Addition Reaction
(Photochemical or Thermal)Deuterium Bromide (DBr)

1,2-Dibromoethane-d4
(Br(CD₂)₂Br)

Quantitative Yield

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b144223#molecular-weight-and-formula-of-1-2-
dibromoethane-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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